Cas no 167403-81-8 (4-cyclopropylbenzene-1-sulfonamide)

4-cyclopropylbenzene-1-sulfonamide structure
167403-81-8 structure
Product Name:4-cyclopropylbenzene-1-sulfonamide
CAS No:167403-81-8
MF:C9H11NO2S
MW:197.2541410923
CID:110929
PubChem ID:19432748
Update Time:2025-04-18

4-cyclopropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-cyclopropyl-
    • 4-cyclopropylbenzenesulfonamide
    • Benzenesulfonamide, 4-cyclopropyl- (9CI)
    • 4-cyclopropylbenzene-1-sulfonamide
    • DTXSID90598784
    • SCHEMBL8323422
    • 167403-81-8
    • BENZENESULFONAMIDE, 4-CYCLOPROPYL-
    • IFRLGLFTKQDBHF-UHFFFAOYSA-N
    • EN300-1453606
    • Inchi: 1S/C9H11NO2S/c10-13(11,12)9-5-3-8(4-6-9)7-1-2-7/h3-7H,1-2H2,(H2,10,11,12)
    • InChI Key: IFRLGLFTKQDBHF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1CC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 197.05113
  • Monoisotopic Mass: 197.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16

4-cyclopropylbenzene-1-sulfonamide Pricemore >>

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